Cas no 773127-33-6 ((S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine)

• Product Name: (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine
• CAS No: 773127-33-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD12910574
• CID: 2092344
• PubChem ID: 28195584
• Update Time: 2024-10-27

(S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine
• AKOS015924832
• SCHEMBL13906582
• (S)-2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-amine
• (1S)-2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHYLAMINE
• (1S)-2,2,2-trifluoro-1-(4-methoxyphenyl)ethan-1-amine
• [(S)-alpha-(Trifluoromethyl)-4-methoxybenzyl]amine
• 773127-33-6
• A865293
• WXWSEEIYIQOYNZ-QMMMGPOBSA-N
• (1S)-2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHANAMINE
• AKOS015916960
• MFCD07374546
• DB-026937
• DB-026941

• MDL： MFCD12910574
• Inchi： 1S/C9H10F3NO/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3/t8-/m0/s1
• InChI Key： WXWSEEIYIQOYNZ-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)OC)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų